Cas no 331713-76-9 (N-(2-Chlorobenzyl)-3-oxobutanamide)
331713-76-9 structure
Product Name:N-(2-Chlorobenzyl)-3-oxobutanamide
CAS No:331713-76-9
MF:C11H12ClNO2
MW:225.671482086182
MDL:MFCD01001288
CID:917645
PubChem ID:811633
Update Time:2025-04-19
N-(2-Chlorobenzyl)-3-oxobutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Chlorobenzyl)-3-oxobutanamide
- N-[(2-chlorophenyl)methyl]-3-oxobutanamide
- AC1LFZKW
- AG-F-11568
- CBMicro_048672
- CTK4H0079
- MolPort-001-933-006
- N-(2-Chloro-benzyl)-3-oxo-butyramide
- ST065870
- DTXSID20355645
- AKOS000165674
- SCHEMBL23933076
- BS-37723
- BIM-0048893.P001
- CS-0362089
- CHEMBRDG-BB 6085082
- MFCD01001288
- 331713-76-9
-
- MDL： MFCD01001288
- Inchi： 1S/C11H12ClNO2/c1-8(14)6-11(15)13-7-9-4-2-3-5-10(9)12/h2-5H,6-7H2,1H3,(H,13,15)
- InChI Key： JLHUNKNCNYKDIO-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1CNC(CC(C)=O)=O
Computed Properties
- Exact Mass: 225.05600
- Monoisotopic Mass: 225.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17000
- LogP: 2.32620
N-(2-Chlorobenzyl)-3-oxobutanamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(2-Chlorobenzyl)-3-oxobutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A621595-50mg |
N-(2-chlorobenzyl)-3-oxobutanamide |
331713-76-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A621595-100mg |
N-(2-chlorobenzyl)-3-oxobutanamide |
331713-76-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A621595-500mg |
N-(2-chlorobenzyl)-3-oxobutanamide |
331713-76-9 | 500mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB219990-1 g |
N-(2-Chlorobenzyl)-3-oxobutanamide; 95% |
331713-76-9 | 1g |
€122.60 | 2022-09-01 | ||
| abcr | AB219990-5 g |
N-(2-Chlorobenzyl)-3-oxobutanamide; 95% |
331713-76-9 | 5g |
€343.40 | 2022-09-01 | ||
| eNovation Chemicals LLC | Y1243649-5g |
N-(2-chlorobenzyl)-3-oxobutanamide |
331713-76-9 | 95% | 5g |
$315 | 2024-06-06 | |
| abcr | AB219990-1g |
N-(2-Chlorobenzyl)-3-oxobutanamide, 95%; . |
331713-76-9 | 95% | 1g |
€137.20 | 2024-04-17 | |
| abcr | AB219990-5g |
N-(2-Chlorobenzyl)-3-oxobutanamide, 95%; . |
331713-76-9 | 95% | 5g |
€381.90 | 2024-04-17 | |
| 1PlusChem | 1P00C6G4-1g |
N-(2-chlorobenzyl)-3-oxobutanamide |
331713-76-9 | 95% | 1g |
$61.00 | 2025-02-26 | |
| 1PlusChem | 1P00C6G4-5g |
N-(2-chlorobenzyl)-3-oxobutanamide |
331713-76-9 | 95% | 5g |
$212.00 | 2025-02-26 |
N-(2-Chlorobenzyl)-3-oxobutanamide Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
331713-76-9 (N-(2-Chlorobenzyl)-3-oxobutanamide) Related Products
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- 84697-07-4(Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1))
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